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Compound of Interest

Compound Name:
2-(2-Aminoethyl)-1-

methylpyrrolidine

Cat. No.: B138650 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-(2-Aminoethyl)-1-
methylpyrrolidine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-(2-
Aminoethyl)-1-methylpyrrolidine (CAS No. 51387-90-7). The information is compiled from

various Safety Data Sheets (SDS) and chemical databases to ensure a thorough overview for

professionals in research and drug development.

Chemical Identification and Physical Properties
2-(2-Aminoethyl)-1-methylpyrrolidine is a versatile chemical intermediate used in the

synthesis of pharmaceuticals and agrochemicals.[1] A summary of its key physical and

chemical properties is presented below.

Table 1: Physical and Chemical Properties of 2-(2-Aminoethyl)-1-methylpyrrolidine
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Property Value Reference(s)

Molecular Formula C₇H₁₆N₂ [2]

Molecular Weight 128.22 g/mol [2]

Appearance

Clear colorless to pale yellow

liquid; Light orange to yellow to

green clear liquid

[1][3]

Boiling Point
152.7°C at 760 mmHg to

174°C
[4]

Density 0.885 g/mL at 25°C [2]

Flash Point 65°C (149°F) - closed cup [3]

Refractive Index n20/D 1.4684 [2]

Storage Temperature 2 - 8°C, protect from light [1]

Hazard Identification and GHS Classification
This compound is classified as hazardous under the Globally Harmonized System (GHS). It is

crucial to understand these hazards to ensure safe handling.

Table 2: GHS Hazard Classification

Hazard Class Hazard Category

Acute Toxicity, Oral Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 1

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Signal Word: Danger[4]

Hazard Pictograms:
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Table 3: Hazard and Precautionary Statements
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Type Code Statement Reference(s)

Hazard H302 Harmful if swallowed. [3][4]

H315 Causes skin irritation. [3][4]

H318
Causes serious eye

damage.
[3][4]

H335
May cause respiratory

irritation.
[3][4]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pours/spray.

[4]

P264
Wash skin thoroughly

after handling.
[4]

P270

Do not eat, drink or

smoke when using

this product.

[4]

P271

Use only outdoors or

in a well-ventilated

area.

[4]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[4]

P301+P317
IF SWALLOWED: Get

medical help.
[4]

P302+P352
IF ON SKIN: Wash

with plenty of water.
[4]

P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[4]
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P305+P354+P338

IF IN EYES:

Immediately rinse with

water for several

minutes. Remove

contact lenses, if

present and easy to

do. Continue rinsing.

[4]

P317 Get medical help. [4]

P319
Get medical help if

you feel unwell.
[4]

P332+P317
If skin irritation occurs:

Get medical help.
[4]

P362+P364

Take off contaminated

clothing and wash it

before reuse.

[4]

P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed.

[4]

P405 Store locked up. [4]

P501

Dispose of

contents/container to

an appropriate

treatment and

disposal facility...

[4]

Experimental Protocols
As of the last update, specific, detailed experimental protocols for toxicity testing of 2-(2-
Aminoethyl)-1-methylpyrrolidine are not publicly available. Professionals intending to work

with this substance should perform a comprehensive literature review for any new data and

develop internal, validated protocols in accordance with established toxicological and safety

standards, such as those provided by the OECD or similar regulatory bodies.
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Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to handling this chemical is essential to minimize exposure and ensure

safety.

Safe Handling Workflow
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Preparation & Assessment

Engineering & Administrative Controls

Personal Protective Equipment (PPE)

Handling & Storage

Emergency Procedures Waste & Decontamination

Review SDS & Plan Experiment

Conduct Risk Assessment

Use in a Fume Hood

Safety Goggles & Face Shield

Follow Standard Operating Procedures

Impervious Gloves

Lab Coat / Impervious Clothing

Safe Handling & Transfer

Store in a Cool, Dry, Well-Ventilated, Locked Area Accidental Release: Evacuate, Ventilate, Contain with Inert Material Fire: Use Dry Chemical, CO2, or Alcohol-Resistant Foam First Aid: Follow SDS Instructions for Exposure Dispose as Hazardous Waste

Decontaminate Work Area & PPE

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2-(2-Aminoethyl)-1-methylpyrrolidine.
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Personal Protective Equipment (PPE) Recommendations
Table 4: Recommended Personal Protective Equipment

Body Part Protection Details Reference(s)

Eyes/Face
Safety Goggles / Face

Shield

Wear tightly fitting

safety goggles with

side-shields

conforming to EN 166

(EU) or NIOSH (US).

[4]

Skin
Protective Gloves /

Clothing

Wear fire/flame

resistant and

impervious clothing.

Chemical resistant

gloves (e.g., Nitrile,

Neoprene).

[4]

Respiratory Respirator

If exposure limits are

exceeded or irritation

is experienced, use a

full-face respirator

with appropriate

cartridges (e.g., type

ABEK (EN14387)).

[4]

Emergency Procedures
Immediate and appropriate action is critical in an emergency.

First Aid Measures
Table 5: First Aid Procedures
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Exposure Action Reference(s)

Inhalation

Move person to fresh air. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

[4]

Skin Contact

Immediately remove

contaminated clothing. Wash

skin with plenty of water. Seek

medical attention if irritation

occurs.

[4]

Eye Contact

Immediately rinse with water

for at least 15 minutes, holding

eyelids open. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[4]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Seek

immediate medical attention.

[4]

Fire-Fighting and Accidental Release
Fire: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam to extinguish.

[4]Firefighters must wear self-contained breathing apparatus (SCBA). [4]* Accidental

Release: Evacuate the area. [4]Ensure adequate ventilation and remove all ignition sources.

[4]Absorb the spill with inert material (e.g., sand, earth) and place it in a suitable, closed

container for disposal. [5]Prevent entry into drains and waterways.

Storage and Disposal
Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area, away from

incompatible materials. [4]Store locked up. [4]* Disposal: Dispose of waste and

contaminated materials in accordance with federal, state, and local regulations. This material

should be treated as hazardous waste. [4] This guide is intended as a summary of key safety
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information. Always refer to the most current and complete Safety Data Sheet (SDS)

provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

2. 2-(2-Aminoethyl)-1-methylpyrrolidine 97 51387-90-7 [sigmaaldrich.com]

3. echemi.com [echemi.com]

4. echemi.com [echemi.com]

5. uwaterloo.ca [uwaterloo.ca]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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